2-propoxy-N-(pyridin-3-ylmethyl)benzamide

• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: 2-propoxy-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C16H18N2O2/c1-2-10-20-15-8-4-3-7-14(15)16(19)18-12-13-6-5-9-17-11-13/h3-9,11H,2,10,12H2,1H3,(H,18,19)
• InChI Key: JEVRWFJICFJUDR-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC=C1C(=O)NCC2=CN=CC=C2

Description

2-propoxy-N-(pyridin-3-ylmethyl)benzamide, also known as PPB, is a chemical compound that has gained considerable attention in scientific research due to its potential applications in various fields. PPB is a small molecule that has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

2-propoxy-N-(pyridin-3-ylmethyl)benzamide binds to the DNA-binding domain of the androgen receptor and inhibits its transcriptional activity. The androgen receptor is a transcription factor that regulates the expression of genes involved in the growth and development of prostate cancer cells. 2-propoxy-N-(pyridin-3-ylmethyl)benzamide blocks the androgen receptor's ability to bind to DNA and regulate gene expression, thus inhibiting the growth of cancer cells.
Biochemical and physiological effects:
2-propoxy-N-(pyridin-3-ylmethyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, 2-propoxy-N-(pyridin-3-ylmethyl)benzamide has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters involved in mood regulation. 2-propoxy-N-(pyridin-3-ylmethyl)benzamide has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-propoxy-N-(pyridin-3-ylmethyl)benzamide has several advantages for lab experiments, including its small size, ease of synthesis, and specificity for the androgen receptor. However, 2-propoxy-N-(pyridin-3-ylmethyl)benzamide has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-propoxy-N-(pyridin-3-ylmethyl)benzamide. One area of research is the development of 2-propoxy-N-(pyridin-3-ylmethyl)benzamide analogs with improved solubility and potency. Another area of research is the study of 2-propoxy-N-(pyridin-3-ylmethyl)benzamide's effects on other transcription factors and signaling pathways involved in cancer and neurodegenerative disorders. 2-propoxy-N-(pyridin-3-ylmethyl)benzamide could also be used as a tool to study the androgen receptor's role in other physiological processes, such as bone growth and development. Finally, 2-propoxy-N-(pyridin-3-ylmethyl)benzamide could be used as a lead compound for the development of new drugs for the treatment of cancer and neurodegenerative disorders.

Synthesis Methods

2-propoxy-N-(pyridin-3-ylmethyl)benzamide has been synthesized using different methods, including the reaction of 3-pyridinemethanol with 2-chlorobenzoyl chloride in the presence of triethylamine and propyl alcohol. Another method involves the reaction of 3-pyridinemethanol with 2-bromo- benzoyl chloride in the presence of potassium carbonate and propyl alcohol. The yield of 2-propoxy-N-(pyridin-3-ylmethyl)benzamide using these methods is around 50-60%.

Scientific Research Applications

2-propoxy-N-(pyridin-3-ylmethyl)benzamide has been extensively studied for its potential applications in various fields, including cancer research, drug discovery, and neuroscience. In cancer research, 2-propoxy-N-(pyridin-3-ylmethyl)benzamide has been shown to inhibit the growth of cancer cells by targeting the DNA-binding domain of the androgen receptor. 2-propoxy-N-(pyridin-3-ylmethyl)benzamide has also been studied as a potential drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders. In neuroscience, 2-propoxy-N-(pyridin-3-ylmethyl)benzamide has been used as a tool to study the role of the androgen receptor in the brain.